7-Nitroindazole

Description

7-Nitroindazole, also known as 7-NI, is a heterocyclic small molecule featuring an indazole ring with a nitro group at the 7 position . It functions as a selective inhibitor of neuronal nitric oxide synthase (nNOS) . This enzyme, present in neuronal tissue, facilitates the conversion of arginine to citrulline and nitric oxide (NO) . By inhibiting nNOS, 7-Nitroindazole indirectly affects cell signaling because nitric oxide can diffuse through the plasma membrane to reach neighboring cells . 7-Nitroindazole has been explored for potential applications as an anti-nociceptive compound and for mitigating neurodegenerative damage .

Other inhibitors of nitric oxide synthase exist, including 3-bromo-7-nitroindazole, which is more potent but less specific compared to 7-NI . Another example is 7-Nitroindole, a compound with a similar structure to 7-Nitroindazole, but with one less nitrogen . 7-Nitroindazole is also used in studies of nitric oxide activity in the brain .

• CAS No.: 2942-42-9
• Product Name: 7-Nitroindazole
• Molecular Formula: C7H5N3O2
• Molecular Weight: 163.13 g/mol
• IUPAC Name: 7-nitro-1H-indazole
• Standard InChI: InChI=1S/C7H5N3O2/c11-10(12)6-3-1-2-5-4-8-9-7(5)6/h1-4H,(H,8,9)
• Standard InChIKey: PQCAUHUKTBHUSA-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])NN=C2
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])NN=C2
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: 7-nitro-indazole; 7-nitroindazole
• PubChem Compound: 1893
• Last Modified: Sep 14 2023